Cas no 2757955-45-4 (2-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid)

• Product Name: 2-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid
• CAS No: 2757955-45-4
• MF: C₁₃H₁₃N₃O₄
• MW: 275.260022878647
• CID: 5880224
• PubChem ID: 165756952
• Update Time: 2025-10-28

2-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid
• 2757955-45-4
• EN300-37101965
• 2-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid

• Inchi： 1S/C13H13N3O4/c1-2-6-20-13(19)14-7-9-8-16-10(12(17)18)4-3-5-11(16)15-9/h2-5,8H,1,6-7H2,(H,14,19)(H,17,18)
• InChI Key： GRTNVSNERWZBCF-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NCC1=CN2C(C(=O)O)=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 275.09060590g/mol
• Monoisotopic Mass: 275.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.9Ų

Additional information on 2-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid

Comprehensive Overview of 2-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid (CAS No. 2757955-45-4)

2-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid (CAS No. 2757955-45-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a imidazo[1,2-a]pyridine derivative, is characterized by its unique molecular structure, which combines a carboxylic acid functional group with an allyloxycarbonyl-protected amine. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The growing interest in imidazo[1,2-a]pyridine scaffolds stems from their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. Researchers are increasingly exploring 2-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid as a potential building block for novel therapeutics, especially in the context of targeted drug delivery systems. Its carboxylic acid moiety allows for further functionalization, enabling the creation of conjugates with enhanced bioavailability and specificity.

In recent years, the demand for high-purity chemical intermediates like CAS No. 2757955-45-4 has surged, driven by advancements in precision medicine and small-molecule drug development. The compound’s compatibility with modern synthetic techniques, such as click chemistry and peptide coupling reactions, further underscores its utility in cutting-edge research. Additionally, its stability under various reaction conditions makes it a preferred choice for chemists working on structure-activity relationship (SAR) studies.

From an industrial perspective, 2-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid is often synthesized via multi-step organic reactions, with emphasis on achieving high yields and minimal impurities. Quality control measures, including HPLC and NMR spectroscopy, are critical to ensure its suitability for pharmaceutical applications. The compound’s allyloxycarbonyl (Alloc) protecting group is particularly noteworthy, as it can be selectively removed under mild conditions, facilitating its use in solid-phase peptide synthesis (SPPS) and other sensitive protocols.

The versatility of imidazo[1,2-a]pyridine derivatives extends beyond drug development. These compounds are also being investigated for their potential in material science, particularly in the design of fluorescent probes and organic electronic materials. The conjugated π-system of the imidazo[1,2-a]pyridine core contributes to its optical properties, making it a candidate for applications in bioimaging and sensor technologies.

As the scientific community continues to explore the untapped potential of CAS No. 2757955-45-4, its role in green chemistry initiatives is also coming to light. Researchers are optimizing synthetic routes to reduce waste and improve sustainability, aligning with global trends toward environmentally friendly chemical processes. This focus on sustainable synthesis not only enhances the compound’s appeal but also addresses regulatory and ethical considerations in the chemical industry.

For laboratories and manufacturers, sourcing high-quality 2-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid is paramount. Reputable suppliers provide detailed certificates of analysis (CoA), ensuring compliance with stringent purity standards. The compound’s stability under controlled storage conditions—typically at low temperatures and in anhydrous environments—further supports its long-term usability in research settings.

In summary, 2-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid (CAS No. 2757955-45-4) represents a pivotal compound in modern chemistry and pharmacology. Its multifaceted applications, from drug discovery to material science, highlight its importance in advancing scientific innovation. As research progresses, this compound is poised to play an even greater role in addressing some of the most pressing challenges in healthcare and technology.